Cas no 21368-80-9 (4,4'-Oxybis(ethynylbenzene))
4,4'-Oxybis(ethynylbenzene) is a high-purity organic compound featuring a central oxygen bridge linking two ethynylbenzene units. Its rigid, linear structure and terminal alkyne functional groups make it a valuable intermediate in organic synthesis, particularly for constructing conjugated polymers, dendrimers, and metal-organic frameworks (MOFs). The compound’s ethynyl groups enable efficient cross-coupling reactions, such as Sonogashira or Glaser couplings, facilitating the development of advanced materials with tailored electronic or optical properties. Its stability and well-defined reactivity profile ensure reproducibility in research and industrial applications. Suitable for use in controlled environments, it is often employed in materials science and nanotechnology for designing functional architectures.
4,4'-Oxybis(ethynylbenzene) structure
Product Name:4,4'-Oxybis(ethynylbenzene)
CAS No:21368-80-9
MF:C16H10O
MW:218.250004291534
MDL:MFCD00068670
CID:242273
PubChem ID:10059232
Update Time:2025-10-30
4,4'-Oxybis(ethynylbenzene) Chemical and Physical Properties
Names and Identifiers
-
- 4,4'-Oxybis(ethynylbenzene)
- 1-ethynyl-4-(4-ethynylphenoxy)benzene
- 4,4'-diethynyldiphenyl ether
- 4-ETHYNYLPHENYL ETHER
- p,p'-diethynyldiphenylether
- SCHEMBL2187923
- DTXSID20434904
- 21368-80-9
- AKOS016003220
- CS-0435939
-
- MDL： MFCD00068670
- Inchi： 1S/C16H10O/c1-3-13-5-9-15(10-6-13)17-16-11-7-14(4-2)8-12-16/h1-2,5-12H
- InChI Key： XNNLEMUSWLWGMY-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C#C)=CC=1)C1C=CC(C#C)=CC=1
Computed Properties
- Exact Mass: 218.07300
- Monoisotopic Mass: 218.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.1±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 316.5±27.0 °C at 760 mmHg
- Flash Point: 141.0±19.4 °C
- PSA: 9.23000
- LogP: 3.44150
- Vapor Pressure: No data available
4,4'-Oxybis(ethynylbenzene) Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ° C, -4 ° C is better
4,4'-Oxybis(ethynylbenzene) Customs Data
- HS CODE：2902909090
- Customs Data：
China Customs Code:
2902909090Overview:
2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
4,4'-Oxybis(ethynylbenzene) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019087575-1g |
4,4'-Oxybis(ethynylbenzene) |
21368-80-9 | 95% | 1g |
$409.20 | 2023-09-02 | |
| Ambeed | A414697-1g |
4,4'-Oxybis(ethynylbenzene) |
21368-80-9 | 95+% | 1g |
$350.0 | 2025-02-20 | |
| TRC | O071930-50mg |
4,4'-Oxybis(ethynylbenzene) |
21368-80-9 | 50mg |
$ 305.00 | 2022-06-03 | ||
| TRC | O071930-100mg |
4,4'-Oxybis(ethynylbenzene) |
21368-80-9 | 100mg |
$ 505.00 | 2022-06-03 | ||
| eNovation Chemicals LLC | D380040-75g |
4-Ethynylphenyl ether |
21368-80-9 | 97% | 75g |
$2410 | 2024-05-24 | |
| Cooke Chemical | BD9171547-1g |
4,4'-Oxybis(ethynylbenzene) |
21368-80-9 | 95+% | 1g |
RMB 2083.20 | 2025-02-21 | |
| eNovation Chemicals LLC | D380040-1g |
4-Ethynylphenyl ether |
21368-80-9 | 97% | 1g |
$650 | 2025-03-03 | |
| Crysdot LLC | CD12096280-1g |
4,4'-Oxybis(ethynylbenzene) |
21368-80-9 | 95+% | 1g |
$455 | 2024-07-24 | |
| eNovation Chemicals LLC | D380040-1g |
4-Ethynylphenyl ether |
21368-80-9 | 97% | 1g |
$650 | 2025-02-21 |
4,4'-Oxybis(ethynylbenzene) Related Literature
-
Michael Langner,Klaus Praefcke,Daniel Krüerke,Gerd Heppke J. Mater. Chem. 1995 5 693
21368-80-9 (4,4'-Oxybis(ethynylbenzene)) Related Products
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- 52999-18-5(Lithium, [(4-methoxyphenyl)ethynyl]-)
- 79887-14-2(4-Ethoxyphenylacetylene)
- 2132-62-9(1,2-Bis(4-methoxyphenyl)ethyne)
- 768-70-7(1-ethynyl-3-methoxybenzene)
- 4200-06-0(1-Ethynyl-4-phenoxybenzene)
- 171290-52-1(3,5-Dimethoxyphenylacetylene)
- 144269-93-2(Naphthalene,2-ethynyl-7-methoxy-)
- 59745-29-8(Benzene, 1,1'-oxybis[4-(phenylethynyl)-)
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